Cas no 1807224-53-8 (5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine)
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H7BrF3NO/c1-14-6-2-5(3-9)4-13-7(6)8(10,11)12/h2,4H,3H2,1H3
- InChI Key: PCELVOUOAFKRCA-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C(F)(F)F)C(=C1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- XLogP3: 2.3
- Topological Polar Surface Area: 22.1
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012127-250mg |
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine |
1807224-53-8 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029012127-1g |
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine |
1807224-53-8 | 95% | 1g |
$2,837.10 | 2022-03-31 |
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine
Comprehensive Overview of 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1807224-53-8)
5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1807224-53-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methoxy substituent, make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in developing novel therapeutics, particularly in the fields of oncology and neurology.
The growing interest in 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine is reflected in its rising demand among synthetic chemists. Its CAS number 1807224-53-8 is frequently searched in academic and industrial databases, highlighting its relevance in modern chemistry. The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in drug design. Recent studies have also investigated its role in creating advanced materials with tailored electronic properties, aligning with the global push for sustainable and high-performance chemicals.
One of the most discussed topics surrounding 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine is its application in cross-coupling reactions, a hot area in organic synthesis. The bromomethyl moiety facilitates efficient functionalization, enabling the construction of complex molecular architectures. This aligns with the broader trend of C-H activation and late-stage diversification, which are currently dominating chemical research. Additionally, the compound's stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.
From an industrial perspective, CAS 1807224-53-8 is often associated with process optimization and scale-up challenges. Manufacturers are keen on developing cost-effective and environmentally friendly synthetic routes to meet the escalating demand. The integration of flow chemistry and catalytic methodologies has been proposed as a potential solution, resonating with the industry's shift toward green chemistry. Furthermore, the compound's compatibility with microwave-assisted synthesis has opened new avenues for rapid prototyping and accelerated research cycles.
In the context of intellectual property, 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine has been featured in several patent applications, underscoring its commercial viability. Its utility in creating protease inhibitors and kinase modulators has been particularly emphasized, addressing the urgent need for targeted therapies. The compound's pyridine core is also being explored for its potential in metal-organic frameworks (MOFs), a cutting-edge area in materials science with applications in gas storage and catalysis.
As the scientific community continues to unravel the potential of 5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine, its role in precision medicine and smart materials is becoming increasingly apparent. The compound's multifunctional character and synthetic flexibility position it as a cornerstone in next-generation chemical innovation. With ongoing advancements in computational chemistry and AI-driven drug discovery, the future applications of this molecule are poised to expand even further, solidifying its status as a critical tool in modern research and development.
1807224-53-8 (5-Bromomethyl-3-methoxy-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)